Cas no 1261901-04-5 (4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile)

• Product Name: 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile
• CAS No: 1261901-04-5
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• MDL: MFCD18314247
• CID: 2762247
• PubChem ID: 53219923
• Update Time: 2025-10-31

4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 1261901-04-5
• DTXSID70684715
• MFCD18314247
• 5-(5-Formylthiophen-2-yl)-2-cyanophenol, 95%
• 5-(5-FORMYLTHIOPHEN-2-YL)-2-CYANOPHENOL
• 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile

• MDL： MFCD18314247
• Inchi： 1S/C12H7NO2S/c13-6-9-2-1-8(5-11(9)15)12-4-3-10(7-14)16-12/h1-5,7,15H
• InChI Key： HGPLYWVOYCHABZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 229.01974964Da
• Monoisotopic Mass: 229.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.3Ų

Additional information on 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile

4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile: A Promising Compound in Medicinal Chemistry

4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile (CAS No. 1261901-04-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile consists of a thiophene ring linked to a benzene ring through a formyl group, with a hydroxyl group and a cyano group attached to the benzene ring. This arrangement confers the compound with specific chemical properties that make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile has also been investigated for its antimicrobial properties. Studies have demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly important in light of the growing global concern over antibiotic resistance.

The anticancer potential of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile has also been explored. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The synthesis of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile has been optimized using modern synthetic techniques, making it readily available for further research and development. The compound can be synthesized via a multi-step process involving the condensation of 4-cyanoresorcinol with 5-formylthiophene-2-carbaldehyde, followed by purification using column chromatography.

To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile. These modifications aim to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability. For example, substituting different functional groups on the thiophene or benzene rings can significantly alter the compound's biological activity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile (CAS No. 1261901-04-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new drugs targeting inflammation, microbial infections, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.